Cas no 6302-10-9 (1-pyridin-3-ylbutan-2-one)

• Product name: 1-pyridin-3-ylbutan-2-one
• CAS No: 6302-10-9
• MF: C₉H₁₁NO
• MW: 149.18974
• MDL: MFCD16808156
• CID: 1646570
• PubChem ID: 238421

1-pyridin-3-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-3-ylbutan-2-one
• CTK5B7134
• 3-Picolyl-ethyl-keton
• NSC42765
• 1-(pyridin-3-yl)butan-2-one
• AC1L60Y8
• SureCN8915193
• KST-1A9688
• AC1Q5H2E
• 1-pyridin-3-yl-butan-2-one
• 1-(3-Pyridyl)-butan-2-on
• AR-1B3279
• CTK5B7134; 3-Picolyl-ethyl-keton; NSC42765; 1-(pyridin-3-yl)butan-2-one; AC1L60Y8; SureCN8915193; KST-1A9688; AC1Q5H2E; 1-pyridin-3-yl-butan-2-one; 1-(3-Pyridyl)-butan-2-on; AR-1B3279;
• SCHEMBL8915193
• NSC-42765
• 6302-10-9
• (3-pyridinyl)methyl ethyl ketone
• WMTHSBOLQVKBQL-UHFFFAOYSA-N
• AKOS011842961
• CS-0247992
• DTXSID00285774
• Z992407884
• EN300-384330

• MDL： MFCD16808156
• Inchi： InChI=1S/C9H11NO/c1-2-9(11)6-8-4-3-5-10-7-8/h3-5,7H,2,6H2,1H3
• InChI Key： WMTHSBOLQVKBQL-UHFFFAOYSA-N
• SMILES： CCC(=O)CC1=CN=CC=C1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų
• XLogP3: 1

Experimental Properties

• Density: 1.024
• Boiling Point: 247.8°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.505
• PSA: 29.96
• LogP: 1.60320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-pyridin-3-ylbutan-2-one

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